(R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid

• CAS No.: 744193-65-5
• Molecular Formula: C11H15NO4
• Molecular Weight: 225.24 g/mol
• IUPAC Name: (3S)-3-amino-3-(3,5-dimethoxyphenyl)propanoic acid
• InChI: InChI=1S/C11H15NO4/c1-15-8-3-7(4-9(5-8)16-2)10(12)6-11(13)14/h3-5,10H,6,12H2,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key: HUPNLRFWWQFWCS-JTQLQIEISA-N
• Isomeric SMILES: COC1=CC(=CC(=C1)[C@H](CC(=O)O)N)OC
• SMILES: COC1=CC(=CC(=C1)C(CC(=O)O)N)OC

Description

(R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid is a useful research compound. Its molecular formula is C11H15NO4 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Natural Products and Pharmaceuticals :

  • O'Reilly, Derwin, and Lin (1990) described the preparation of an optically pure form of a similar compound, (S)-dimethoxy-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid, highlighting its potential use in asymmetric hydrogenation studies and drug development (O'Reilly et al., 1990).
  • Gurram et al. (2011) demonstrated a stereoselective total synthesis of the natural product (+)-crispine A, using a variant of this compound, emphasizing its significance in natural product synthesis (Gurram et al., 2011).

• Antioxidant Properties and Chemical Synthesis :

  • Dovbnya et al. (2022) explored the synthesis and antioxidant properties of new compounds including dimethoxyphenyl derivatives, indicating the compound’s utility in developing antioxidants (Dovbnya et al., 2022).

• Research in Bioorganic and Medicinal Chemistry :

  • Asada et al. (2010) synthesized 3-(2-aminocarbonylphenyl)propanoic acid analogs, highlighting the research significance of similar compounds in the field of medicinal chemistry (Asada et al., 2010).

• Synthesis of Optically Active α-Nucleic Acid Base Substituted Propanoic Acids :

  • Overberger and Chang (1989) discussed the synthesis of optically active α-nucleic acid base substituted propanoic acids, which is vital for developing nucleic acid analogs and related pharmaceuticals (Overberger & Chang, 1989).

• Development of Catalytic Systems and Enantioselective Syntheses :

  • Xing-shu and Rugang (1996) investigated the enantioselective catalytic reduction of aromatic ketones, demonstrating the role of similar compounds in developing catalytic systems (Li Xing-shu & Xie Rugang, 1996).

• Enzymatic Preparation of Amino Acids :

  • Chen et al. (2011) detailed the enzymatic preparation of (S)-amino acids from racemic amino acids, indicating the role of such compounds in biocatalysis and drug synthesis (Chen et al., 2011).